An In-Depth Technical Guide to PSB-16133 Sodium: A Selective P2Y4 Receptor Antagonist
An In-Depth Technical Guide to PSB-16133 Sodium: A Selective P2Y4 Receptor Antagonist
For Researchers, Scientists, and Drug Development Professionals
Abstract
Extracellular nucleotides, such as uridine (B1682114) triphosphate (UTP), play a crucial role in cellular signaling by activating P2Y receptors, a family of G protein-coupled receptors (GPCRs). The P2Y4 receptor subtype, in particular, is a Gq-coupled receptor activated by UTP, leading to the mobilization of intracellular calcium.[1] Its involvement in various physiological processes has made it a target of interest for therapeutic intervention. This technical guide provides a comprehensive overview of PSB-16133 sodium, a potent and selective antagonist of the human P2Y4 receptor. This document details its pharmacological properties, the experimental protocols for its characterization, and the key signaling pathways involved, serving as a vital resource for researchers in pharmacology and drug discovery.
Introduction to PSB-16133 Sodium
PSB-16133 sodium is a synthetic, non-nucleotide antagonist derived from an anthraquinone (B42736) scaffold.[1] It has been identified as a potent and selective inhibitor of the human P2Y4 receptor, making it a valuable pharmacological tool for studying the receptor's function and a lead compound for the development of novel therapeutics.[1][2]
Chemical Properties:
| Property | Value |
| Chemical Name | Sodium 1-amino-4-[4-(2,4-dimethylphenylthio)phenylamino]-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate |
| Molecular Formula | C28H21N2NaO5S2 |
| Molecular Weight | 552.59 g/mol |
| CAS Number | 2089035-40-3 |
Pharmacological Profile
Potency at the Human P2Y4 Receptor
The primary measure of PSB-16133's efficacy is its inhibitory concentration (IC50) against UTP-induced activation of the P2Y4 receptor. In a fluorescence-based assay measuring intracellular calcium release in 1321N1 astrocytoma cells stably transfected with the human P2Y4 receptor, PSB-16133 exhibited a potent inhibitory activity.[1]
Table 1: Potency of PSB-16133 at the Human P2Y4 Receptor
| Parameter | Value | Cell Line | Assay Type |
| IC50 | 233 nM | hP2Y4-1321N1 | Calcium Mobilization |
Selectivity Profile
The selectivity of a pharmacological tool is paramount for accurate interpretation of experimental results. PSB-16133 has been characterized against a panel of other human P2Y receptor subtypes to determine its specificity for the P2Y4 receptor. The following table summarizes the inhibitory activity of PSB-16133 at various P2Y receptors.
Table 2: Selectivity Profile of PSB-16133 against Human P2Y Receptor Subtypes
| Receptor Subtype | Agonist Used | PSB-16133 Inhibition at 10 µM (%) |
| P2Y1 | 2-MeSADP | 29% |
| P2Y2 | 2-ThioUTP | 25% |
| P2Y6 | UDP | 21% |
| P2Y11 | ATP | Not active |
| P2Y12 | 2-MeSADP | 19% |
Data derived from functional assays measuring calcium mobilization (P2Y1, P2Y2, P2Y6, P2Y11) or β-arrestin recruitment (P2Y12).[1]
Mechanism of Action: Allosteric Antagonism
PSB-16133 is suggested to act as an allosteric antagonist.[1] This mode of action implies that it binds to a site on the receptor that is distinct from the orthosteric site where the endogenous agonist UTP binds. Allosteric modulators can offer advantages over competitive antagonists, including the potential for greater selectivity and a ceiling effect on their inhibitory action. Evidence for this mechanism comes from functional assays where increasing concentrations of PSB-16133 lead to a depression of the maximal response to UTP, a hallmark of non-competitive antagonism.
Signaling Pathways
P2Y4 Receptor-Mediated Signaling
The P2Y4 receptor is a Gq protein-coupled receptor.[1][3] Upon activation by its endogenous agonist UTP, the receptor undergoes a conformational change, leading to the activation of the Gq protein. This initiates a downstream signaling cascade involving phospholipase Cβ (PLCβ). PLCβ then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytosol.[3] This increase in intracellular calcium is a key signaling event that mediates many of the physiological effects of P2Y4 receptor activation.
Experimental Protocols
The characterization of PSB-16133 as a P2Y4 receptor antagonist relies on robust and reproducible experimental methods. The following section details the key assay used for its pharmacological profiling.
Intracellular Calcium Mobilization Assay
This functional assay is the primary method for determining the potency and efficacy of P2Y4 receptor ligands. It measures the change in intracellular calcium concentration in response to receptor activation or inhibition.
Objective: To determine the IC50 value of PSB-16133 by measuring its ability to inhibit UTP-induced calcium release in human P2Y4 receptor-expressing cells.
Materials:
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Cell Line: 1321N1 human astrocytoma cells stably transfected with the human P2Y4 receptor (hP2Y4-1321N1).
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Agonist: Uridine triphosphate (UTP).
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Antagonist: PSB-16133 sodium.
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Calcium Indicator Dye: Fura-2 AM (acetoxymethyl ester).
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Assay Buffer: Hanks' Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES.
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Instrumentation: Fluorescence microplate reader capable of kinetic reading with dual excitation wavelengths (e.g., 340 nm and 380 nm) and a single emission wavelength (e.g., 510 nm).
Protocol:
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Cell Culture and Plating:
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Culture hP2Y4-1321N1 cells in appropriate growth medium until they reach 80-90% confluency.
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Harvest the cells and seed them into 96-well black-walled, clear-bottom microplates at a suitable density.
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Incubate the plates overnight to allow for cell attachment.
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Dye Loading:
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Prepare a Fura-2 AM loading solution in the assay buffer.
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Remove the growth medium from the wells and wash the cells with assay buffer.
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Add the Fura-2 AM loading solution to each well and incubate for approximately 60 minutes at 37°C in the dark to allow for dye uptake and de-esterification.
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Antagonist Incubation:
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Wash the cells twice with assay buffer to remove extracellular dye.
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Add assay buffer containing various concentrations of PSB-16133 (or vehicle control) to the respective wells.
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Incubate for a predetermined time (e.g., 15-30 minutes) at room temperature in the dark.
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Agonist Stimulation and Fluorescence Measurement:
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Place the microplate into the fluorescence plate reader.
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Establish a stable baseline fluorescence reading for a short period.
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Inject a solution of UTP (at a concentration that elicits a submaximal response, e.g., EC80) into each well.
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Immediately begin kinetic measurement of fluorescence intensity, alternating between excitation at 340 nm and 380 nm, with emission recorded at 510 nm, for a duration sufficient to capture the peak calcium response.
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Data Analysis:
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Calculate the ratio of the fluorescence intensities at the two excitation wavelengths (340/380 nm) for each time point.
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The peak change in the fluorescence ratio after agonist addition is proportional to the increase in intracellular calcium concentration.
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Plot the percentage inhibition of the UTP-induced response against the logarithm of the PSB-16133 concentration.
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Fit the data to a sigmoidal dose-response curve to determine the IC50 value.
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Conclusion
PSB-16133 sodium stands out as a potent and selective allosteric antagonist of the human P2Y4 receptor. Its well-characterized pharmacological profile, particularly its high potency and selectivity, makes it an indispensable tool for elucidating the physiological and pathophysiological roles of the P2Y4 receptor. This technical guide provides the foundational knowledge, quantitative data, and detailed experimental protocols necessary for researchers to effectively utilize PSB-16133 in their studies, thereby accelerating research and development in the field of purinergic signaling.
